Cas no 403-20-3 (3-Fluoro-4-methoxybenzoic acid)

• Product Name: 3-Fluoro-4-methoxybenzoic acid
• CAS No: 403-20-3
• MF: C₈H₇FO₃
• MW: 170.137786149979
• MDL: MFCD00060675
• CID: 37283
• PubChem ID: 2733401
• Update Time: 2025-07-23

3-Fluoro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methoxybenzoic acid
• 3-Fluor-4-methoxy-benzoesaeure
• 3-Fluor-anissaeure
• 3-Fluoro-p-anisic Acid
• 3-fuoro-4-methoxybenzoic acid
• p-Anisicacid, 3-fluoro- (7CI,8CI)
• 4-Methoxy-3-fluorobenzoic acid
• AM61513
• CS-W017706
• A20022
• MFCD00060675
• F0543
• HYNNNQDQEORWEU-UHFFFAOYSA-N
• SR-01000388843
• 403-20-3
• AKOS000264362
• F0451-0003
• HMS2332N15
• DTXSID90369895
• SR-01000388843-1
• InChI=1/C8H7FO3/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4H,1H3,(H,10,11
• Opera_ID_903
• Z57169536
• FT-0615689
• 3-fluoro-4-methoxy-benzoic acid
• SY016870
• CHEMBL1578516
• EU-0033392
• SMR000018990
• NS00122127
• 3-fluoro-4-methoxy benzoic acid
• SCHEMBL503994
• EN300-12935
• 3-Fluoro-4-methoxybenzoic acid, 98%
• MLS000084642
• FS-1078
• AC-3972
• Benzoic acid, 3-fluoro-4-methoxy-
• 3-Fluoro-4-methoxybenzoicacid
• J-512492
• 3-Fluoro-4-methoxybenzoic acid,97%
• 4-Methyl-3-fluorobenzoic acid
• STK070792
• DB-011413
• 609-820-9
• AH-034/32461001
• DTXCID40320931

• MDL： MFCD00060675
• Inchi： 1S/C8H7FO3/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4H,1H3,(H,10,11)
• InChI Key： HYNNNQDQEORWEU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1OC
• BRN： 2087583

Computed Properties

• Exact Mass: 170.03800
• Monoisotopic Mass: 170.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.2708 (estimate)
• Melting Point: 210.0 to 224.0 deg-C
• Boiling Point: 286.4℃/760mmHg
• Flash Point: 167℃
• PSA: 46.53000
• LogP: 1.53250
• Solubility: Not available

3-Fluoro-4-methoxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Fluoro-4-methoxybenzoic acid

Introduction to 3-Fluoro-4-methoxybenzoic acid (CAS No. 403-20-3)

3-Fluoro-4-methoxybenzoic acid, with the chemical formula C₇H₆FO₃ and CAS number 403-20-3, is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of substituted benzoic acids, which are widely recognized for their diverse biological activities and utility in drug development. The presence of both fluoro and methoxy substituents in its structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The fluorine atom at the C-3 position and the methoxy group at the C-4 position play crucial roles in modulating the pharmacokinetic and pharmacodynamic properties of 3-Fluoro-4-methoxybenzoic acid. Fluorine substitution is a well-established strategy in medicinal chemistry, often used to enhance metabolic stability, binding affinity, and bioavailability of drug candidates. Similarly, the methoxy group contributes to hydrophobicity and can influence receptor interactions. These structural features make 3-Fluoro-4-methoxybenzoic acid a promising intermediate in the synthesis of various bioactive molecules.

In recent years, 3-Fluoro-4-methoxybenzoic acid has been extensively studied for its potential applications in the development of pharmaceuticals targeting different disease mechanisms. One notable area of research is its role as a precursor in the synthesis of fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs). The fluorine atom's ability to increase lipophilicity and metabolic stability has been leveraged to develop NSAIDs with improved efficacy and reduced side effects. For instance, studies have shown that fluorinated benzoic acid derivatives exhibit enhanced anti-inflammatory properties compared to their unsubstituted counterparts.

Another significant application of 3-Fluoro-4-methoxybenzoic acid is in the field of anticancer research. The compound has been investigated for its ability to inhibit enzymes involved in tumor growth and progression. Specifically, it has shown promise as a modulator of poly(ADP-ribose) polymerase (PARP) enzymes, which are critical in DNA repair pathways. Inhibiting PARP activity has been demonstrated to be effective in treating certain types of cancer, particularly those with BRCA mutations. The structural features of 3-Fluoro-4-methoxybenzoic acid, including its fluorine and methoxy substituents, contribute to its ability to interact with PARP enzymes and disrupt DNA repair mechanisms.

Furthermore, 3-Fluoro-4-methoxybenzoic acid has found utility in the development of antimicrobial agents. The fluoro group enhances the antimicrobial activity of benzoic acid derivatives by improving their ability to disrupt bacterial cell membranes. This property makes 3-Fluoro-4-methoxybenzoic acid a valuable building block for designing novel antibiotics and antifungal agents. Research has highlighted its efficacy against various resistant strains of bacteria, underscoring its potential as a therapeutic agent in combating multidrug-resistant infections.

The synthesis of 3-Fluoro-4-methoxybenzoic acid typically involves fluorination and methylation reactions on benzoic acid precursors. Advanced synthetic methodologies have been developed to achieve high yields and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation, electrochemical fluorination, and metal-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently. These synthetic approaches not only enhance production efficiency but also minimize environmental impact, aligning with green chemistry principles.

The pharmacological profile of 3-Fluoro-4-methoxybenzoic acid has been thoroughly characterized through preclinical studies. These studies have revealed that the compound exhibits low toxicity at therapeutic doses while maintaining high bioavailability. Pharmacokinetic studies indicate that it is rapidly metabolized but does not accumulate significantly in biological systems. This profile makes it an attractive candidate for further development into a drug candidate with minimal side effects.

In conclusion, 3-Fluoro-4-methoxybenzoic acid (CAS No. 403-20-3) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of both fluoro and methoxy substituents, make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. Ongoing research continues to explore new therapeutic applications for this compound, reinforcing its importance in modern drug discovery and development.